Cas no 22102-48-3 (Ethanone, 1-[5-(methylthio)-2-thienyl]-)
22102-48-3 structure
Product Name:Ethanone, 1-[5-(methylthio)-2-thienyl]-
CAS No:22102-48-3
MF:C7H8OS2
MW:172.267819404602
CID:1407915
PubChem ID:678410
Update Time:2025-04-20
Ethanone, 1-[5-(methylthio)-2-thienyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[5-(methylthio)-2-thienyl]-
- AKOS022670351
- 2-acetyl-5-methylthiothiophene
- 1-[5-(methylsulfanyl)thiophen-2-yl]ethan-1-one
- 5-methylmercapto-2-acetylthiophene
- MFCD02940186
- 1-(5-Methylsulfanyl-thiophen-2-yl)-ethanone
- 22102-48-3
- E89657
- SCHEMBL9373389
- 1-(5-(Methylthio)thiophen-2-yl)ethanone
-
- Inchi: 1S/C7H8OS2/c1-5(8)6-3-4-7(9-2)10-6/h3-4H,1-2H3
- InChI Key: NGYCRGSBNRKLQS-UHFFFAOYSA-N
- SMILES: S1C(=CC=C1C(C)=O)SC
Computed Properties
- Exact Mass: 172.00174
- Monoisotopic Mass: 172.00165722g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 70.6Ų
Experimental Properties
- PSA: 17.07
Ethanone, 1-[5-(methylthio)-2-thienyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR022KGT-1g |
1-(5-(Methylthio)thiophen-2-yl)ethanone |
22102-48-3 | 95% | 1g |
$359.00 | 2025-02-13 | |
| abcr | AB607489-250mg |
1-(5-(Methylthio)thiophen-2-yl)ethanone; . |
22102-48-3 | 250mg |
€203.30 | 2025-04-19 | ||
| abcr | AB607489-1g |
1-(5-(Methylthio)thiophen-2-yl)ethanone; . |
22102-48-3 | 1g |
€353.70 | 2025-04-19 | ||
| abcr | AB607489-5g |
1-(5-(Methylthio)thiophen-2-yl)ethanone; . |
22102-48-3 | 5g |
€1125.70 | 2025-04-19 | ||
| abcr | AB607489-10g |
1-(5-(Methylthio)thiophen-2-yl)ethanone; . |
22102-48-3 | 10g |
€1875.00 | 2025-04-19 | ||
| Aaron | AR022KGT-5g |
1-(5-(Methylthio)thiophen-2-yl)ethanone |
22102-48-3 | 95% | 5g |
$1076.00 | 2025-02-13 |
Ethanone, 1-[5-(methylthio)-2-thienyl]- Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
22102-48-3 (Ethanone, 1-[5-(methylthio)-2-thienyl]-) Related Products
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